Cas no 2171242-27-4 (4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid)

4-(4S)-4-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid is a specialized fluorinated amino acid derivative designed for peptide synthesis and medicinal chemistry applications. Its key structural features include an Fmoc-protected amine group, ensuring compatibility with solid-phase peptide synthesis (SPPS), and a trifluoromethyl moiety, which enhances metabolic stability and lipophilicity. The α,β-unsaturated carboxylic acid functionality offers reactivity for further conjugation or derivatization. This compound is particularly valuable in the development of bioactive peptides and peptidomimetics, where the incorporation of fluorine can improve binding affinity and pharmacokinetic properties. Its high purity and well-defined stereochemistry make it suitable for precision research applications.
4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid structure
2171242-27-4 structure
Product Name:4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid
CAS No:2171242-27-4
MF:C24H23F3N2O5
MW:476.445037126541
CID:6244329
PubChem ID:165536556
Update Time:2025-05-24

4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid
    • EN300-1513103
    • 2171242-27-4
    • 4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
    • Inchi: 1S/C24H23F3N2O5/c25-24(26,27)20(11-12-21(30)28-13-5-10-22(31)32)29-23(33)34-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-10,19-20H,11-14H2,(H,28,30)(H,29,33)(H,31,32)/b10-5+/t20-/m0/s1
    • InChI Key: VXXVZTQYRTVCGE-JOCSGSGBSA-N
    • SMILES: FC([C@H](CCC(NC/C=C/C(=O)O)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

  • Exact Mass: 476.15590632g/mol
  • Monoisotopic Mass: 476.15590632g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 34
  • Rotatable Bond Count: 10
  • Complexity: 735
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 105Ų

4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1513103-0.05g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
0.05g
$2829.0 2023-06-05
Enamine
EN300-1513103-0.1g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
0.1g
$2963.0 2023-06-05
Enamine
EN300-1513103-0.25g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
0.25g
$3099.0 2023-06-05
Enamine
EN300-1513103-0.5g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
0.5g
$3233.0 2023-06-05
Enamine
EN300-1513103-1.0g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
1g
$3368.0 2023-06-05
Enamine
EN300-1513103-2.5g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
2.5g
$6602.0 2023-06-05
Enamine
EN300-1513103-5.0g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
5g
$9769.0 2023-06-05
Enamine
EN300-1513103-10.0g
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
10g
$14487.0 2023-06-05
Enamine
EN300-1513103-50mg
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
50mg
$2829.0 2023-09-27
Enamine
EN300-1513103-100mg
4-[(4S)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-5,5,5-trifluoropentanamido]but-2-enoic acid
2171242-27-4
100mg
$2963.0 2023-09-27

Additional information on 4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid

Introduction to 4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid (CAS No. 2171242-27-4)

4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid, identified by its Chemical Abstracts Service (CAS) number 2171242-27-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This molecule, characterized by its intricate structural framework, combines a variety of functional groups that make it a promising candidate for further research and development in drug discovery.

The structural composition of this compound includes a trifluoropropionic acid moiety, a fluorenylmethoxycarbonyl (Fmoc) group, and an amino acid derivative. The presence of these functional groups not only contributes to the compound's unique chemical properties but also opens up numerous possibilities for its application in medicinal chemistry. Specifically, the Fmoc group is widely recognized in peptide synthesis as an protecting group for amino acids, while the trifluoropropionic acid moiety introduces fluorine atoms, which are known to enhance metabolic stability and binding affinity in drug molecules.

In recent years, there has been a growing interest in the development of fluorinated compounds due to their favorable pharmacokinetic properties. The incorporation of fluorine atoms into drug candidates can lead to improved bioavailability, prolonged half-life, and enhanced binding interactions with biological targets. This compound exemplifies the potential of fluorinated derivatives in modulating biological pathways and improving therapeutic efficacy.

The stereochemical configuration at the (4S) position indicates that this compound is enantiomerically pure, which is a critical factor in pharmaceutical applications where chirality can significantly influence biological activity. Enantiopure compounds are often preferred in drug development because they can exhibit higher selectivity and fewer side effects compared to racemic mixtures.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of an amino acid derivative and a trifluoropropionic acid moiety suggests that it could be used in the synthesis of peptidomimetics or other bioactive molecules. Peptidomimetics are designed to mimic the structure and function of natural peptides but with improved stability and pharmacokinetic properties. The presence of the Fmoc group also makes it amenable to solid-phase peptide synthesis (SPPS), providing a versatile tool for medicinal chemists.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of molecules with greater accuracy before conducting expensive experimental trials. By leveraging molecular modeling techniques, scientists can explore the interactions between this compound and potential biological targets such as enzymes or receptors. This approach has accelerated the drug discovery process significantly, allowing for more targeted and efficient development of new therapeutics.

The fluorenylmethoxycarbonyl (Fmoc) group not only serves as a protecting group in peptide synthesis but also introduces a rigid aromatic ring system into the molecule. This can enhance the compound's solubility and stability under various conditions, making it more suitable for formulation into pharmaceutical products. Additionally, the fluorene moiety has been shown to improve binding affinity in certain protein targets due to its hydrophobic interactions and electronic properties.

Another area where this compound shows promise is in the development of fluorinated probes for imaging applications. Fluorine-labeled compounds are widely used in positron emission tomography (PET) scans due to their ability to be detected non-invasively and with high sensitivity. The structural features of this molecule could be exploited to develop novel PET tracers for diagnostic purposes.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic methodologies such as transition metal-catalyzed reactions and asymmetric hydrogenation have been employed to construct the complex framework efficiently. These techniques not only improve the overall yield but also minimize unwanted byproducts, making the process more sustainable and environmentally friendly.

In conclusion,4-(4S)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-5,5,5-trifluoropentanamidobut-2-enoic acid (CAS No. 2171242-27-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features, combined with its potential applications in drug discovery, peptidomimetic synthesis, and imaging technologies, make it a valuable asset for researchers working in these fields. As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly important role in developing next-generation therapeutics.

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Hongxiang Biomedical Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.